Cas no 1000539-09-2 (3-(2-fluoro-5-methylphenyl)propan-1-ol)

• Product Name: 3-(2-fluoro-5-methylphenyl)propan-1-ol
• CAS No: 1000539-09-2
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 6252117
• PubChem ID: 55268149
• Update Time: 2025-05-20

3-(2-fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)propan-1-ol
• SCHEMBL81528
• EN300-1852571
• AKOS006314725
• 3-(2-fluoro-5-methylphenyl)-1-propanol
• DHTJKPWJLVYJBH-UHFFFAOYSA-N
• 1000539-09-2

• Inchi： 1S/C10H13FO/c1-8-4-5-10(11)9(7-8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： DHTJKPWJLVYJBH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CCCO

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluoro-5-methylphenyl)propan-1-ol

3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol: A Comprehensive Overview

3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol, also known by its CAS number 1000539-09-2, is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its phenolic group and fluorine substitution, has been extensively studied for its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and applications.

The molecular structure of 3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol consists of a phenyl ring substituted with a fluorine atom at the 2-position and a methyl group at the 5-position, connected to a propanol chain. This arrangement imparts unique electronic and steric properties, making it an ideal candidate for various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

Recent studies have highlighted the importance of fluorine substitution in enhancing the bioavailability and stability of pharmaceutical compounds. In the case of 3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol, the fluorine atom at the 2-position plays a crucial role in modulating the compound's pharmacokinetic properties. Computational modeling techniques, such as molecular docking and quantum mechanics, have provided insights into its interaction with biological targets, paving the way for its application in drug design.

In addition to its pharmaceutical applications, 3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol has found utility in the agrochemical industry as a precursor for herbicides and fungicides. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives, which are highly sought after in chiral chemistry.

The synthesis of 3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol involves multiple steps, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation reactions. Researchers have optimized these processes to improve yield and selectivity, ensuring scalability for industrial production. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In conclusion, 3-(2-Fluoro-5-Methylphenyl)Propan-1-Ol, CAS number 1000539-09-2, stands out as a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent breakthroughs in synthetic and computational chemistry, positions it as a key player in advancing modern science and technology.